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Compound of Interest

Compound Name: 1,4-Dibromo-2,3-butanedione

Cat. No.: B1217914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for the DBBD reagent, also

known as DBD-H. The information is intended to enable researchers, scientists, and drug

development professionals to work with this compound safely and effectively.

Chemical and Physical Properties
DBBD, chemically known as 4-(N,N-Dimethylaminosulfonyl)-7-hydrazino-2,1,3-benzoxadiazole,

is a fluorogenic labeling reagent. It is primarily used for the sensitive detection of aldehydes

and ketones in analytical techniques such as High-Performance Liquid Chromatography

(HPLC).[1][2] Its key properties are summarized in the table below.
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Property Value Reference

Chemical Name

4-(N,N-

Dimethylaminosulfonyl)-7-

hydrazino-2,1,3-

benzoxadiazole

[2][3]

Synonyms

DBD-H, 7-Hydrazino-N,N-

dimethyl-4-

benzofurazansulfonamide

[2]

CAS Number 131467-86-2 [2][4]

Molecular Formula C₈H₁₁N₅O₃S [2]

Molecular Weight 257.27 g/mol [2][5]

Appearance
Light yellow to amber to dark

green powder/crystal
[2]

Boiling Point 467.5 ± 55.0 °C (Predicted) [6]

Density 1.559 ± 0.06 g/cm³ (Predicted) [2]

Hazard Identification and Safety Precautions
DBBD is classified as a hazardous substance. Adherence to strict safety protocols is

mandatory to minimize risks.

2.1 GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Solids Category 1 H228: Flammable solid

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Source: TCI Safety Data Sheet
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2.2 Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling DBBD. The following table outlines

the minimum required PPE.
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PPE Category Item
Specifications and
Remarks

Eye & Face Protection Safety Goggles & Face Shield

Chemical splash goggles

providing a complete seal

around the eyes are

mandatory. A full-face shield

must be worn over the

goggles, especially when

handling larger quantities or

when there is a splash risk.

Hand Protection Chemical Resistant Gloves

Double gloving is

recommended. An inner nitrile

glove with an outer glove of a

more resistant material should

be used. Change gloves

immediately upon

contamination.

Body Protection Laboratory Coat

A flame-resistant lab coat, fully

buttoned, is required. For tasks

with a significant splash risk, a

chemically resistant apron

should be worn over the lab

coat.

Respiratory Protection Dust Mask / Fume Hood

All handling of solid DBBD

must be performed in a

certified chemical fume hood to

prevent inhalation of dust. A

dust mask is a minimum

requirement for brief handling

outside of a fume hood, though

this is not recommended.

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes made

of a non-porous material are

required.
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2.3 Toxicology Summary

Specific LD50 and LC50 data for DBBD are not readily available in published literature.[7][8][9]

Therefore, it should be treated as a substance with potential for significant acute toxicity. The

known hazards include skin and serious eye irritation.[2] All contact should be minimized

through the use of appropriate PPE and engineering controls.

Handling and Storage
3.1 Safe Handling Procedures

Engineering Controls: All work with DBBD powder should be conducted in a certified

chemical fume hood to minimize inhalation risk. Use explosion-proof equipment where

necessary.[10]

Avoidance of Ignition Sources: DBBD is a flammable solid.[2][4] Keep it away from heat,

sparks, open flames, and other ignition sources. Take precautionary measures against static

discharge.[10]

Mechanical Shock: Do not subject the material to grinding, shock, or friction, as it may

decompose explosively on heating or impact.[10]

Personal Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or

smoke in the laboratory.

3.2 Storage Conditions

Temperature: Store in a freezer at or below -20°C.[2]

Container: Keep the container tightly sealed in a dry, well-ventilated, and dark place.[11]

Incompatibilities: Store DBBD separately from incompatible materials, particularly strong

oxidizing agents.[12][13][14]

Emergency Procedures
4.1 First Aid Measures
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Exposure Route First Aid Instructions

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If the person feels

unwell, get medical advice/attention.

Skin Contact

Take off all contaminated clothing immediately.

Wash the affected area with plenty of water. If

skin irritation occurs, seek medical

advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Rinse mouth. Do NOT induce vomiting. Get

medical advice/attention.

Source: TCI Safety Data Sheet

4.2 Spill and Leak Procedures

Minor Spill:

Alert personnel in the immediate area.

Wear appropriate PPE as detailed in section 2.2.

Gently cover the spill with an absorbent, non-combustible material such as sand or

vermiculite. Avoid creating dust.

Using non-sparking tools, carefully sweep the material into a suitable container for

hazardous waste.

Clean the spill area with a suitable solvent, followed by soap and water.

Label the waste container and dispose of it according to institutional guidelines.
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Major Spill:

Evacuate the laboratory immediately and alert others.

Close the doors to the affected area.

Call emergency personnel and inform them of the nature of the spill.

Do not attempt to clean up a major spill without specialized training and equipment.

Experimental Protocols and Applications
DBBD is a highly sensitive fluorogenic reagent used for the derivatization of carbonyl

compounds (aldehydes and ketones) to allow for their detection by HPLC with fluorescence

detection.[1][2] The hydrazino group of DBBD reacts with a carbonyl group to form a stable

hydrazone, which is highly fluorescent.[1]

5.1 Reaction Mechanism

The fundamental reaction for the derivatization of a carbonyl compound with DBBD is the

formation of a hydrazone through an addition-elimination mechanism.

Caption: Reaction of DBBD with a carbonyl compound.

5.2 Detailed Protocol: Derivatization of Propionaldehyde for HPLC Analysis

This protocol is adapted from an application example provided by TCI Chemicals.[1]

Reagents and Materials:

DBBD (DBD-H) reagent

Propionaldehyde (or other aldehyde/ketone standard/sample)

Acetonitrile (HPLC grade)

Trifluoroacetic acid (TFA)

HPLC system with fluorescence detector
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Reversed-phase C18 column (e.g., Kaseisorb LC ODS Super, 4.6 mm I.D. x 150 mm)

Procedure:

Prepare the Reagent Solution: Prepare a 250 µM solution of DBBD in acetonitrile containing

0.025% TFA.

Prepare the Sample: Prepare a 1.7 µM solution of propionaldehyde in the same solvent.

Derivatization Reaction: Mix the reagent solution and the sample. Allow the reaction to

proceed at room temperature for 30 minutes.

HPLC Analysis: The resulting solution can be directly injected into the HPLC system.

HPLC Conditions:

Parameter Value

Mobile Phase Acetonitrile / 0.05% TFA in H₂O (45/55, v/v)

Column
Kaseisorb LC ODS Super (4.6 mm I.D. x 150

mm)

Flow Rate 1.0 mL/min

Temperature 25 °C

Detection Fluorescence

Excitation (λex) 450 nm

| Emission (λem) | 565 nm |

Source: TCI Chemicals Application Example[1]

Visualized Workflows and Pathways
6.1 Experimental Workflow for Carbonyl Analysis
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The following diagram illustrates the complete workflow from sample preparation to data

analysis when using DBBD for the quantification of carbonyl compounds.

Prepare Sample and
DBBD Reagent Solution

Mix and React at Room
Temperature for 30 min

Inject Sample into
HPLC System

Separation on
Reversed-Phase Column

Fluorescence Detection
(λex 450 nm, λem 565 nm)

Data Acquisition and
Chromatogram Generation

Quantify Carbonyl Compound
(Peak Integration)

 

Biological System (e.g., Cells, Plasma)

Analytical Process

Research Output

Biological Sample
(Containing Aldehydes)

Extraction of
Carbonyls

Derivatization
with DBBD

HPLC-Fluorescence
Analysis

Quantification of
Aldehyde Levels

Biological Conclusion
(e.g., Oxidative Stress Marker)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

